Cas no 603311-31-5 (7-Bromobenzofuran-5-OL)

7-Bromobenzofuran-5-OL is a brominated benzofuran derivative with a hydroxyl group at the 5-position, making it a versatile intermediate in organic synthesis. Its key advantages include high reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the presence of the bromine substituent. The hydroxyl group further enhances its utility as a building block for functionalized heterocycles, pharmaceuticals, and agrochemicals. The compound's well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. Its purity and precise functional group positioning make it valuable for researchers developing novel bioactive molecules or advanced materials.
7-Bromobenzofuran-5-OL structure
7-Bromobenzofuran-5-OL structure
Product Name:7-Bromobenzofuran-5-OL
CAS No:603311-31-5
MF:C8H5BrO2
MW:213.028101682663
MDL:MFCD11877830
CID:2503120
PubChem ID:17985866
Update Time:2025-06-07

7-Bromobenzofuran-5-OL Chemical and Physical Properties

Names and Identifiers

    • 7-Bromobenzofuran-5-ol
    • 7-bromo-1-benzofuran-5-ol
    • AK151519
    • 7-bromo-5-hydroxybenzofuran
    • JTCHQLUMIXTTFH-UHFFFAOYSA-N
    • MB10400
    • CM10764
    • AS06452
    • FCH1407573
    • AX8288117
    • C75819
    • AKOS024084172
    • 603311-31-5
    • DB-170376
    • DS-9585
    • MFCD11877830
    • SCHEMBL2259316
    • 7-Bromobenzofuran-5-OL
    • MDL: MFCD11877830
    • Inchi: 1S/C8H5BrO2/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4,10H
    • InChI Key: JTCHQLUMIXTTFH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C=COC=21)O

Computed Properties

  • Exact Mass: 211.94729g/mol
  • Monoisotopic Mass: 211.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.761±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 302.6±22.0°C at 760 mmHg
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),

7-Bromobenzofuran-5-OL Security Information

7-Bromobenzofuran-5-OL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
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Chemenu
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B894101-100mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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